Cas no 102395-40-4 (1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
• CAS No: 102395-40-4
• Molecular Formula: C₂₆H₃₀N₃O₂F
• Molecular Weight: 435.5337
• CID: 146919
• PubChem ID: 24847083

1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propenyl)- (9CI)
• 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-prop-2-enyl-1,3,8-triazaspiro[4.5]decan-4-one
• BRN 4599095
• 1,3,8-Triazaspiro(4,5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-3-(2-propenyl)-
• DTXSID80145004
• 3-Allyl-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
• 1,3,8-Triazaspiro(4.5)decan-4-one, 3-allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
• 3-Allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• 102395-40-4

• InChIKey： YKIVISKPJCKOLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H30FN3O2/c1-2-16-29-20-30(23-7-4-3-5-8-23)26(25(29)32)14-18-28(19-15-26)17-6-9-24(31)21-10-12-22(27)13-11-21/h2-5,7-8,10-13H,1,6,9,14-20H2
• SMILES： C=CCN1CN(C2C=CC=CC=2)C2(CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O

Computed Properties

• Exact Mass: 435.23220537g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 435.23220537g/mol
• Heavy Atom Count: 32
• Complexity: 662
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• LogP: 4.05630
• PSA: 43.86000